2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetic acid

• IUPAC Name: 2-(4-acetyltriazol-1-yl)acetic acid
• InChI: InChI=1S/C6H7N3O3/c1-4(10)5-2-9(8-7-5)3-6(11)12/h2H,3H2,1H3,(H,11,12)
• InChI Key: OBZRUKCCCCPIRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=N1)CC(=O)O
• Molecular Formula: C6H7N3O3
• Molecular Weight: 169.14 g/mol

Description

“2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetic acid” is a derivative of 1H-1,2,3-triazol-1-yl acetic acid. The 1,2,3-triazole ring is a structural fragment that makes compounds attractive for screening for biological activity. It is an isostere of the amide bond, resistant to metabolic degradation, and can form hydrogen bonds, which is important for binding with biological targets.

Synthesis Analysis

A synthetic approach to 1H-1,2,3-triazol-1-yl acetic acid derivatives involves the reaction of azidoacetamides with β-ketoesters and acetylacetone. This strategy allows the preparation of 1,5-disubstituted 1,2,3-triazoles from available reagents under metal-free conditions. A one-pot protocol for the synthesis of (5-methyl-1H-1,2,3-triazol-1-yl)acetamides derived from N-substituted chloroacetamides has also been developed.

Molecular Structure Analysis

The molecular structure of “2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetic acid” and its derivatives can be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

1H-1,2,3-Triazol-1-yl acetic acids are most commonly prepared by the 1,3-dipolar cycloaddition reactions of azides to terminal acetylenes. The use of Dimroth cyclocondensation of azidoacetic acid derivatives with dicarbonyl compounds for preparing compounds of this type has also been studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetic acid” can be determined using various spectroscopic techniques. For example, the 1H NMR spectrum can provide information about the hydrogen atoms in the molecule.

Safety And Hazards

The safety of these compounds has been evaluated on MRC-5 as a normal cell line. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The introduction of a carboxyl function in the 1,2,3-triazole ring favors the creation of convenient structural blocks for the synthesis of combinatorial libraries. Future research could focus on expanding the range of substituents in the triazole ring of triazolylacetic acids.